Cas no 2229622-17-5 (5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2229622-17-5
• MF: C₁₃H₁₈N₂O₆
• MW: 298.291823863983
• CID: 5870789
• PubChem ID: 165660607
• Update Time: 2025-09-23

5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229622-17-5
• 5-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid
• EN300-1880944
• 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C13H18N2O6/c1-13(2,3)20-12(18)15-4-5-19-10(7-15)9-6-8(11(16)17)14-21-9/h6,10H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key： AFNDSDYTOXHKKL-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C1=CC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 298.11648630g/mol
• Monoisotopic Mass: 298.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 102Ų

Additional information on 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid (CAS: 2229622-17-5)

The compound 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid (CAS: 2229622-17-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazole and morpholine structural motifs, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The tert-butoxycarbonyl (Boc) protecting group in this compound enhances its stability, making it a versatile building block in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid in the design of selective PI3K inhibitors. The study demonstrated that this compound could be efficiently coupled with various amine derivatives to yield potent inhibitors with improved pharmacokinetic properties. The researchers utilized nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the purity and structural integrity of the synthesized derivatives. These findings highlight the compound's utility in targeting phosphoinositide 3-kinases, which are implicated in cancer and metabolic disorders.

Another recent publication in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory potential of derivatives derived from 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid. The study reported that modifications at the oxazole ring led to compounds with significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Molecular docking studies revealed that these derivatives interact with the active site of cyclooxygenase-2 (COX-2), suggesting a mechanism of action similar to nonsteroidal anti-inflammatory drugs (NSAIDs). These results open new avenues for the development of safer and more effective anti-inflammatory therapies.

From a synthetic chemistry perspective, 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid has been employed in multicomponent reactions to generate diverse heterocyclic scaffolds. A 2022 study in Organic Letters detailed its use in a one-pot synthesis of pyrrolo[2,3-d]oxazole derivatives, which exhibit promising antimicrobial activity. The Boc group was found to facilitate regioselective transformations, underscoring the compound's value in complex molecule assembly. Such methodologies are critical for accelerating the discovery of new therapeutic agents.

In conclusion, 5-{4-[(Tert-butoxy)carbonyl]morpholin-2-yl}-1,2-oxazole-3-carboxylic acid (CAS: 2229622-17-5) represents a multifaceted tool in modern drug discovery. Its applications span from kinase inhibition to anti-inflammatory therapy, supported by robust synthetic protocols and structural versatility. Future research may focus on optimizing its derivatives for clinical translation and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry.